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Compound of Interest

Compound Name: 2,3-Dichlorobutanal

Cat. No.: B13803849 Get Quote

Essential Safety and Handling Guide for 2,3-
Dichlorobutanal
This guide provides critical safety, handling, and disposal information for laboratory personnel,

including researchers, scientists, and drug development professionals working with 2,3-
Dichlorobutanal. The following procedures are designed to ensure a safe laboratory

environment and proper management of this chemical.

Chemical Profile:

2,3-Dichlorobutanal (CAS No. 55775-41-2) is a colorless liquid with a pungent odor.[1] It is

recognized as a toxic chemical that can cause irritation to the skin, eyes, and respiratory

system.[1] Due to its hazardous nature, careful handling and storage are required.[1]
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Property Value Source

Molecular Formula C4H6Cl2O [1][2][3]

Molecular Weight 141 g/mol [1]

Boiling Point 189.51°C (rough estimate) [1]

Flash Point 60.8°C [1]

Density 1.2666 g/cm³ [1]

Vapor Pressure 1.86 mmHg at 25°C [1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure to 2,3-
Dichlorobutanal. The following table outlines the mandatory PPE for handling this chemical,

based on guidelines for similar chlorinated aldehydes.[4]
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles or

glasses with side-shields

conforming to EN166 or

NIOSH standards.[4]

To protect against splashes

and vapors that can cause

serious eye irritation.[4]

Hand Protection

Chemical-resistant gloves

(e.g., Neoprene, Nitrile, PVC).

[4][5] Gloves must be

inspected before use and

disposed of properly after.

To prevent skin contact which

can cause irritation.[4]

Body Protection

Impervious clothing, such as a

lab coat or overalls, and a

P.V.C. apron.[4]

To protect the skin from

accidental splashes or spills.[4]

Respiratory Protection

Work should be conducted in a

well-ventilated area, preferably

a chemical fume hood. If

ventilation is inadequate, a

NIOSH/MSHA or European

Standard EN 149 approved

respirator with an appropriate

organic vapor cartridge is

necessary.[4]

To prevent inhalation of vapors

which may cause respiratory

irritation.[4]

Handling and Operational Plan
Adherence to a strict operational plan is crucial for minimizing risks associated with 2,3-
Dichlorobutanal.

2.1. Pre-Operational Checks:

Verify Ventilation: Ensure the chemical fume hood is functioning correctly.

Inspect PPE: Check all personal protective equipment for any damage or defects.[4]
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Review Safety Data Sheet (SDS): Although a specific SDS for 2,3-Dichlorobutanal is not

readily available, review the SDS for structurally similar chemicals to understand the

hazards.[4]

Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible and operational.

2.2. Handling Procedure:

Don all required PPE before entering the designated handling area.

Conduct all work with 2,3-Dichlorobutanal inside a certified chemical fume hood.

Use compatible and clearly labeled containers for transport and use.

Avoid direct contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling the chemical.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.
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Emergency Situation Procedure

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing. Seek medical

attention.[6][7]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[6][7]

Inhalation

Move the victim to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[6]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[6][8]

Spill

Evacuate the area and restrict access. Wearing

appropriate PPE, contain the spill using an inert

absorbent material (e.g., vermiculite, sand).[4]

Collect the absorbed material into a suitable,

labeled container for hazardous waste disposal.

[4] Ventilate the area and decontaminate the

spill site.[4]

Disposal Plan
Proper disposal of 2,3-Dichlorobutanal and associated waste is essential to prevent

environmental contamination and ensure regulatory compliance.

4.1. Waste Segregation:

Unused Chemical: Dispose of as hazardous chemical waste. Do not pour down the drain.[9]
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Contaminated Materials: All materials that have come into contact with 2,3-Dichlorobutanal,
including gloves, absorbent materials, and empty containers, must be treated as hazardous

waste.[4][9]

4.2. Disposal Procedure:

Collect all 2,3-Dichlorobutanal waste in a designated, leak-proof, and clearly labeled

hazardous waste container.[9]

The container must be compatible with the chemical.

Store the waste container in a designated and secure satellite accumulation area, away from

incompatible materials.[9]

Arrange for disposal through your institution's environmental health and safety (EHS) office,

following all local, state, and federal regulations.

Visual Workflow for Safe Handling and Disposal
The following diagram illustrates the logical workflow for the safe handling and disposal of 2,3-
Dichlorobutanal.
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Caption: Workflow for the safe handling and disposal of 2,3-Dichlorobutanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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